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Compound of Interest

Compound Name: Avocadyne

Cat. No.: B107709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Avocadyne, a 17-carbon polyhydroxylated fatty alcohol found in avocados, has emerged as a

promising natural product with selective cytotoxicity against acute myeloid leukemia (AML)

cells.[1][2][3] This guide provides a comprehensive comparison of avocadyne and its analogs,

delving into their structure-activity relationships (SAR) and the underlying molecular

mechanisms. The information presented herein is supported by experimental data to aid

researchers in the ongoing development of novel anticancer therapeutics.

Key Determinants of Avocadyne's Biological
Activity
The potent and selective anti-leukemic activity of avocadyne is dictated by several key

structural features. Understanding these structural requirements is crucial for the rational

design of more effective and specific analogs.

Terminal Alkyne Group: The presence of a terminal triple bond is critical for the cytotoxic

activity of avocadyne.[1][2] Analogs where the alkyne is replaced with an alkene

(avocadene) or a saturated alkyl chain (avocadane) exhibit significantly reduced or altered

biological activity.[2]

Odd-Carbon Chain Length: Avocadyne's 17-carbon backbone is another crucial determinant

of its anticancer properties. Fatty acids with an odd number of carbons are metabolized
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differently than their even-numbered counterparts, and this distinction appears to be

important for avocadyne's mechanism of action.[1][2]

Stereochemistry of Hydroxyl Groups: The precise spatial arrangement of the hydroxyl groups

at the C-2 and C-4 positions is paramount for avocadyne's bioactivity. The natural (2R, 4R)-

stereoisomer is the most active form, demonstrating a direct interaction with its molecular

target.[2] Other stereoisomers, such as the (2S, 4S), (2R, 4S), and (2S, 4R) forms, are

significantly less effective at inhibiting fatty acid oxidation and inducing cancer cell death.[2]

Comparative Efficacy of Avocadyne Analogs
The following table summarizes the cytotoxic activity of avocadyne and its key analogs against

leukemia cell lines, highlighting the importance of the structural features discussed above.
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Compound Structure Cell Line IC50 (µM)
Key Structural
Feature(s)

Avocadyne

(2R,4R)-1,2-

dihydroxyheptad

ec-16-yne

TEX 3.10 ± 0.14

Terminal alkyne,

17-carbon chain,

(2R,4R)-

stereochemistry

OCI-AML2 11.53 ± 3.32

Avocadene

(2R,4R)-1,2-

dihydroxyheptad

ec-16-ene

TEX > 20 Terminal alkene

Avocadane

(2R,4R)-1,2-

dihydroxyheptad

ecane

TEX > 20
Saturated alkyl

chain

(2S,4S)-

Avocadyne

(2S,4S)-1,2-

dihydroxyheptad

ec-16-yne

AML2 Inactive at 10 µM
(2S,4S)-

stereochemistry

(2R,4S)-

Avocadyne

(2R,4S)-1,2-

dihydroxyheptad

ec-16-yne

AML2 Inactive at 10 µM
(2R,4S)-

stereochemistry

(2S,4R)-

Avocadyne

(2S,4R)-1,2-

dihydroxyheptad

ec-16-yne

AML2 Inactive at 10 µM
(2S,4R)-

stereochemistry

Mechanism of Action: Inhibition of Fatty Acid
Oxidation
Avocadyne exerts its selective cytotoxicity by targeting the mitochondrial fatty acid oxidation

(FAO) pathway, a metabolic process that is often upregulated in cancer cells to meet their high

energy demands.[1][2] Specifically, avocadyne has been shown to directly interact with and

inhibit the enzyme very long-chain acyl-CoA dehydrogenase (VLCAD).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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